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Compound of Interest

Compound Name: Vinyl stearate

Cat. No.: B091740 Get Quote

An In-depth Technical Guide to Vinyl Stearate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

vinyl stearate, including its CAS number, molecular structure, and relevant quantitative data. It

also outlines a standard experimental protocol for its purification.

Chemical Identification and Molecular Structure
Vinyl stearate, systematically known as ethenyl octadecanoate, is the ester of stearic acid and

vinyl alcohol. It is a key monomer in the production of various polymers and copolymers with

applications in coatings, adhesives, and as a lubricant.[1][2]

CAS Number: 111-63-7[1][3][4]

Molecular Formula: C₂₀H₃₈O₂

Molecular Weight: 310.51 g/mol

IUPAC Name: Ethenyl octadecanoate

Synonyms: Stearic acid, vinyl ester; Vinyl octadecanoate

Linear Formula: CH₃(CH₂)₁₆CO₂CH=CH₂
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InChI Key: AFSIMBWBBOJPJG-UHFFFAOYSA-N

The molecular structure of vinyl stearate consists of a long C18 saturated fatty acid chain

(stearoyl group) attached to a vinyl group through an ester linkage.

Physicochemical Properties
A summary of the key quantitative physicochemical properties of vinyl stearate is presented in

the table below. This data is essential for its handling, processing, and application in various

experimental and industrial settings.

Property Value Reference(s)

Melting Point 35-37 °C

Boiling Point 145 °C

Density 0.904 g/mL at 25 °C

Refractive Index 1.4423 (30/D)

Flash Point >230 °F

Water Solubility Insoluble

Experimental Protocol: Purification of Vinyl Stearate
The following protocol details a standard laboratory procedure for the purification of vinyl
stearate.

Objective: To purify vinyl stearate by distillation and crystallization.

Materials:

Crude vinyl stearate

Nitrogen gas

Acetone or Ethyl Acetate
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Distillation apparatus

Crystallization dish

Filtration apparatus

Procedure:

Vacuum Distillation:

Set up a vacuum distillation apparatus.

Place the crude vinyl stearate in the distillation flask.

Conduct the distillation under a nitrogen atmosphere to prevent polymerization and

oxidation.

Crystallization:

Dissolve the distilled vinyl stearate in acetone (at a ratio of 3 mL of solvent per gram of

ester) or ethyl acetate.

Cool the solution to 0°C to induce crystallization.

Collect the purified crystals by filtration.

Storage:

Store the purified vinyl stearate under a nitrogen atmosphere in the dark to maintain its

stability.

Synthesis of Vinyl Stearate
The industrial synthesis of vinyl stearate is typically achieved through the vinylation of stearic

acid. This process involves the reaction of stearic acid with acetylene in the presence of a

catalyst.

Below is a diagram illustrating the generalized synthesis pathway of vinyl stearate.
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Caption: Generalized synthesis pathway of vinyl stearate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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